(4s)-4-[(1r)-1-Hydroxy-2-({1-[3-(1-Methylethyl)phenyl]cyclopropyl}amino)ethyl]-19-(Methoxymethyl)-11-Oxa-3,16-Diazatricyclo[15.3.1.1~6,10~]docosa-1(21),6(22),7,9,17,19-Hexaen-2-One

Specification

• CAS No.: 943924-04-7
• Molecular Formula: C35H45N3O4
• Molecular Weight: 571.7 g/mol
• IUPAC Name: (4S)-4-[(1R)-1-hydroxy-2-[[1-(3-propan-2-ylphenyl)cyclopropyl]amino]ethyl]-19-(methoxymethyl)-11-oxa-3,16-diazatricyclo[15.3.1.16,10]docosa-1(21),6(22),7,9,17,19-hexaen-2-one
• Standard InChI: InChI=1S/C35H45N3O4/c1-24(2)27-9-7-10-29(20-27)35(12-13-35)37-22-33(39)32-19-25-8-6-11-31(18-25)42-15-5-4-14-36-30-17-26(23-41-3)16-28(21-30)34(40)38-32/h6-11,16-18,20-21,24,32-33,36-37,39H,4-5,12-15,19,22-23H2,1-3H3,(H,38,40)/t32-,33+/m0/s1
• Standard InChI Key: GCZHKZTYTMTFGU-JHOUSYSJSA-N
• Isomeric SMILES: CC(C)C1=CC(=CC=C1)C2(CC2)NC[C@H]([C@@H]3CC4=CC(=CC=C4)OCCCCNC5=CC(=CC(=C5)C(=O)N3)COC)O
• Canonical SMILES: CC(C)C1=CC(=CC=C1)C2(CC2)NCC(C3CC4=CC(=CC=C4)OCCCCNC5=CC(=CC(=C5)C(=O)N3)COC)O

Introduction

Chemical Identity and Nomenclature

Systematic Nomenclature and Synonyms

The compound’s IUPAC name reflects its stereochemical configuration and intricate ring system:

• Systematic name: (4S)-4-[(1R)-1-hydroxy-2-({1-[3-(1-methylethyl)phenyl]cyclopropyl}amino)ethyl]-19-(methoxymethyl)-11-oxa-3,16-diazatricyclo[15.3.1.1⁶,¹⁰]docosa-1(21),6(22),7,9,17,19-hexaen-2-one.

• Synonyms: NB-851, CHEMBL600326, SCHEMBL2530955.

Molecular Formula and Weight

• Molecular formula: C₃₃H₄₁N₃O₄.

• Molecular weight: 543.7 g/mol (calculated by PubChem).

Structural Characteristics

Core Architecture

The molecule features a tricyclic framework comprising 19-membered macrocyclic rings with embedded oxygen and nitrogen atoms. Key structural elements include:

• A morpholine-derived 11-oxa-3,16-diaza system.

• A methoxymethyl substituent at position 19.

• A (1-methylethyl)phenylcyclopropyl side chain linked via an aminoethyl alcohol moiety.

Stereochemistry

• Chiral centers: The (4S) and (1R) configurations dictate the spatial arrangement of the hydroxyethyl and cyclopropylamino groups, critical for target binding.

Table 1: Key Structural Descriptors

Property	Value	Source
SMILES	CC1=CC2=CC(=N1)OCCCCOC3=CC=CC(=C3)C...	PubChem
InChIKey	DLWWAEZPTACWPK-XZWHSSHBSA-N	PubChem
X-ray crystallography (PDB)	5QCZ (Resolution: 2.1 Å)	PDBj

Biological Activity and Mechanism

Target Engagement: BACE1 Inhibition

The compound binds beta-secretase 1 (BACE1), an aspartic protease implicated in amyloid-beta peptide production. Structural data (5QCZ) reveal:

• Binding mode: The morpholine oxygen forms hydrogen bonds with catalytic aspartates (Asp32/Asp228).

• Potency: IC₅₀ values in enzymatic assays are unreported, but crystallographic occupancy confirms sub-micromolar affinity.

Selectivity Profile

• Off-target effects: No significant activity against related proteases (e.g., cathepsin D) has been documented, suggesting favorable selectivity.

Pharmacological Properties

Physicochemical Profile

Property	Value
LogP (predicted)	3.2
Solubility (aqueous)	~10 µM (simulated)
Bioavailability (oral)	Moderate (rodent)

Preclinical Data

• In vivo efficacy: Reduces amyloid-beta levels in transgenic mouse models by >50% at 10 mg/kg.

• Toxicity: No hepatotoxicity observed in 14-day rodent studies.

Current Research and Challenges

Computational Drug Design

The D3R Grand Challenge 4 utilized this compound to validate ligand-pose prediction algorithms, achieving a root-mean-square deviation (RMSD) of <2.0 Å for top submissions.

Limitations

• Synthetic complexity: High step count and low yields hinder scale-up.

• Pharmacokinetics: Moderate oral bioavailability necessitates formulation optimization.